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Compound of Interest

Compound Name: Cochinchinenin A

Cat. No.: B12310613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cochinchinenin A, a phenolic compound isolated from Dracaena cochinchinensis, has

garnered significant interest for its diverse pharmacological activities. Accurate and

reproducible in vitro and in vivo studies rely on the correct preparation of stock solutions. These

application notes provide a detailed protocol for the preparation, storage, and handling of

Cochinchinenin A stock solutions to ensure consistency and maintain the integrity of the

compound for experimental use.

Compound Information
A clear understanding of the physicochemical properties of Cochinchinenin A is fundamental

for the accurate preparation of stock solutions.

Property Value Source

Molecular Formula C₁₇H₁₈O₄ [1]

Molecular Weight 286.32 g/mol [1][2]

CAS Number 1057666-04-2 [1]

Appearance White to off-white solid [1]
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Solubility
Cochinchinenin A exhibits solubility in various organic solvents. Dimethyl sulfoxide (DMSO) is

the recommended solvent for preparing high-concentration stock solutions for in vitro use. For

in vivo applications, specific co-solvent systems are required.

Solvent Solubility Notes Source

DMSO
100 mg/mL (349.26

mM)

Ultrasonic treatment

may be needed to

fully dissolve the

compound. Use

freshly opened,

anhydrous DMSO as

it is hygroscopic.

[1]

Chloroform Soluble - [3]

Dichloromethane Soluble - [3]

Ethyl Acetate Soluble - [3]

Acetone Soluble - [3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (8.73

mM)

Co-solvent system for

in vivo administration.
[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (8.73

mM)

Co-solvent system for

in vivo administration.
[1]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (8.73

mM)

Co-solvent system for

in vivo administration.
[1]

Experimental Protocols
Preparation of a 10 mM Cochinchinenin A Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Cochinchinenin A in

DMSO, a common starting concentration for subsequent dilutions for in vitro assays.

Materials:

Cochinchinenin A (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of Cochinchinenin A to equilibrate to room temperature for at

least 1 hour before opening to prevent condensation of moisture onto the compound.

Weighing: Accurately weigh the desired amount of Cochinchinenin A. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.86 mg of Cochinchinenin A.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol ) Mass (mg) = 10 mM x 0.001 L x 286.32 g/mol = 2.8632 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed

Cochinchinenin A. For 2.86 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

use an ultrasonic bath to aid dissolution.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes

or amber glass vials to minimize freeze-thaw cycles.
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Stock Solution Preparation Workflow

Preparation of Cochinchinenin A Stock Solution

Equilibrate Cochinchinenin A to Room Temperature

Weigh Desired Amount of Cochinchinenin A

Add Anhydrous DMSO

Vortex and/or Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at Recommended Temperature

Click to download full resolution via product page

Caption: Workflow for preparing a Cochinchinenin A stock solution.

Storage and Stability
Proper storage is critical to maintain the biological activity of Cochinchinenin A.
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Form
Storage
Temperature

Duration Notes Source

Solid -20°C 3 years
Store in a dry,

dark place.
[4]

In Solvent (e.g.,

DMSO)
-80°C 6 months

Recommended

for long-term

storage. Avoid

repeated freeze-

thaw cycles.

[1]

In Solvent (e.g.,

DMSO)
-20°C 1 month

Suitable for

short-term

storage.

[1]

Safety and Handling
Standard laboratory safety practices should be employed when handling Cochinchinenin A.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Example Dilution Calculations
The following table provides the required volume of solvent to prepare stock solutions of

different concentrations from a pre-weighed mass of Cochinchinenin A.
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Mass of
Cochinchinenin A

Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 3.4926 mL 0.6985 mL 0.3493 mL

5 mg 17.4630 mL 3.4926 mL 1.7463 mL

10 mg 34.9260 mL 6.9852 mL 3.4926 mL

Data derived from

MedChemExpress

product information.[1]

To prepare a working solution of a desired final concentration from a stock solution, the

following formula can be used:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be used

C₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock solution:

10,000 µM * V₁ = 10 µM * 1 mL V₁ = (10 µM * 1 mL) / 10,000 µM V₁ = 0.001 mL or 1 µL

Therefore, add 1 µL of the 10 mM stock solution to 999 µL of the appropriate cell culture

medium or buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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